4-Fluorophenylsulfur Pentafluoride
Overview
Description
4-Fluorophenylsulfur Pentafluoride is a chemical compound with the molecular formula C6H4F6S . It is a liquid at 20°C and should be stored at temperatures between 0-10°C . It has a molecular weight of 222.15 .
Molecular Structure Analysis
The molecular structure of 4-Fluorophenylsulfur Pentafluoride is represented by the formula C6H4F6S . This indicates that the molecule is composed of six carbon atoms, four hydrogen atoms, six fluorine atoms, and one sulfur atom .
Physical And Chemical Properties Analysis
4-Fluorophenylsulfur Pentafluoride is a liquid at 20°C . It has a molecular weight of 222.15 . The compound has a boiling point of 103°C and a flash point of 48°C . Its refractive index is 1.42 .
Scientific Research Applications
Applications in Organic Chemistry and Material Science
4-Fluorophenylsulfur pentafluoride and its related compounds are extensively used in the fields of organic chemistry and material science. The unique properties of the SF5 group, considered a “super-trifluoromethyl group,” are due to its high electronegativity and lipophilicity. This has led to its application in developing new materials, medicines, and agrochemicals. The discovery of practical production processes for arylsulfur pentafluorides, including 4-Fluorophenylsulfur pentafluoride, marks a significant advancement in this area, offering improved cost, yield, and practicality for large-scale production (Umemoto, Garrick, & Saito, 2012).
Development of Novel Reagents
The design and synthesis of novel reagents like [4-(acetylamino)phenyl]imidodisulfuryl difluoride (AISF) demonstrate the versatility of sulfur(VI) fluorides in chemical synthesis. AISF is a crystalline, shelf-stable reagent used for synthesizing a diverse array of aryl fluorosulfates and sulfamoyl fluorides under mild conditions. This development showcases the expanding role of sulfur(VI) fluorides in the creation of new chemical entities (Zhou et al., 2018).
Innovations in Fluorination Techniques
A novel strategy for the synthesis of arylsulfur pentafluorides, including the 4-Fluorophenylsulfur pentafluoride variant, involves silver carbonate-induced Cl-F exchange fluorination of arylsulfur chlorotetrafluorides. This method is notable for not requiring external fluoride sources and proceeds via self-immolation of the substrate, highlighting innovative approaches in fluorination techniques (Cui et al., 2017).
Exploration in Polymer Chemistry
Polysulfates and polysulfonates, potentially valuable in engineering polymers due to their exceptional mechanical properties, have been little explored due to limited synthetic access. The use of bifluoride salts as powerful catalysts for the sulfur(VI) fluoride exchange (SuFEx) reaction has enabled the preparation of these polymers with high molecular weight and narrow polydispersity. This advancement illustrates the potential of fluorinated sulfur compounds in polymer chemistry and industrial applications (Gao et al., 2017).
Safety and Hazards
4-Fluorophenylsulfur Pentafluoride is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound . In case of fire, use dry sand, dry chemical powder, or alcohol-resistant foam to extinguish .
properties
IUPAC Name |
pentafluoro-(4-fluorophenyl)-λ6-sulfane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F6S/c7-5-1-3-6(4-2-5)13(8,9,10,11)12/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MURGBRJOSPNBEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1F)S(F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70631320 |
Source
|
| Record name | 1-Fluoro-4-(pentafluoro-lambda~6~-sulfanyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70631320 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluorophenylsulfur Pentafluoride | |
CAS RN |
1063625-86-4, 1422-39-5 |
Source
|
| Record name | 1-Fluoro-4-(pentafluoro-lambda~6~-sulfanyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70631320 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Fluorophenylsulfur Pentafluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | p-Fluorophenylsulfur pentafluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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